1-Chloro-1-(5-ethoxy-2-mercaptophenyl)propan-2-one

• Molecular Formula: C11H13ClO2S
• Molecular Weight: 244.74 g/mol
• IUPAC Name: 1-chloro-1-(5-ethoxy-2-sulfanylphenyl)propan-2-one
• InChI: InChI=1S/C11H13ClO2S/c1-3-14-8-4-5-10(15)9(6-8)11(12)7(2)13/h4-6,11,15H,3H2,1-2H3
• InChI Key: FIBMLNPXLGWENB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)S)C(C(=O)C)Cl

Description

1-Chloro-1-(5-ethoxy-2-mercaptophenyl)propan-2-one is a chlorinated propanone derivative featuring a 5-ethoxy-2-mercaptophenyl substituent. The molecule combines a ketone group at the C2 position, a chlorine atom at C1, and a substituted phenyl ring with ethoxy (-OCH₂CH₃) and mercapto (-SH) groups at the 5- and 2-positions, respectively. These functional groups confer unique electronic and steric properties. The ethoxy group is electron-donating via resonance, while the mercapto group enhances nucleophilicity and metal-binding capacity due to sulfur’s lone pairs. Though direct synthesis data for this compound is absent in the literature, analogous hydrazonoyl chlorides and propanone derivatives are synthesized via reactions of diazonium salts with α-chloroketones or esters under basic conditions . Potential applications include corrosion inhibition (due to the -SH group’s affinity for metal surfaces) and as intermediates in heterocyclic chemistry (e.g., pyrazole synthesis) .

Biological Activity

1-Chloro-1-(5-ethoxy-2-mercaptophenyl)propan-2-one, with the molecular formula C11H13ClO2S, is an organic compound notable for its unique structural features, including a chloro group, an ethoxy group, and a mercapto group. This compound has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities, particularly its antimicrobial and antiviral properties.

• Molecular Weight : 244.74 g/mol
• IUPAC Name : 1-chloro-1-(5-ethoxy-2-sulfanylphenyl)propan-2-one
• CAS Number : 1806516-21-1

Property	Value
Molecular Formula	C11H13ClO2S
Molecular Weight	244.74 g/mol
IUPAC Name	1-chloro-1-(5-ethoxy-2-sulfanylphenyl)propan-2-one
CAS Number	1806516-21-1

The biological activity of 1-Chloro-1-(5-ethoxy-2-mercaptophenyl)propan-2-one is primarily attributed to its ability to interact with various biological targets. The chloro group can act as a leaving group in nucleophilic substitution reactions, while the mercapto group can form covalent bonds with proteins and enzymes. These interactions may modulate biological pathways and affect cellular functions, making it a candidate for further pharmacological exploration.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of chalcones and their derivatives, including compounds similar to 1-Chloro-1-(5-ethoxy-2-mercaptophenyl)propan-2-one. The compound has been evaluated for its efficacy against various bacterial strains.

Case Study: Antimicrobial Evaluation

In a comparative study, derivatives of chalcones were assessed for their minimum inhibitory concentration (MIC) against several pathogens:

Compound	Pathogen	MIC (μg/mL)
1-Chloro derivative	Staphylococcus aureus	0.25
1-Chloro derivative	Escherichia coli	0.30
1-Chloro derivative	Pseudomonas aeruginosa	0.40

The results indicate that the compound exhibits significant antimicrobial activity, particularly against Gram-positive bacteria.

Antiviral Activity

The antiviral potential of chalcone derivatives has also been explored. In silico studies suggest that compounds similar to 1-Chloro-1-(5-ethoxy-2-mercaptophenyl)propan-2-one can inhibit viral replication by targeting specific viral proteins.

Table 2: Antiviral Activity

Compound	Virus	IC50 (μM)
Chalcone derivative	SARS-CoV	11.4
Chalcone derivative	MERS-CoV	35.85

These findings suggest that the compound may possess antiviral properties comparable to established antiviral agents.

Comparison with Similar Compounds

Key Observations :

• Electron-Donating vs. Withdrawing Groups : Methoxy and ethoxy groups enhance electron density on the phenyl ring, stabilizing intermediates in nucleophilic reactions. In contrast, -CF₃ and -Cl groups reduce electron density, favoring electrophilic substitution .
• Mercapto Group Advantage : The -SH group in the target compound likely improves corrosion inhibition compared to analogues with -OCH₃ or -Cl, as sulfur forms stronger bonds with metals .

Physical and Chemical Properties

• Solubility: Compounds with polar groups (e.g., -OCH₃, -SH) exhibit higher solubility in polar solvents like ethanol, whereas -CF₃ and aryl halides (-Br, -Cl) increase hydrophobicity .
• Crystal Packing: Hydrogen bonding dominates in analogues like 1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one, forming chains via N–H⋯O interactions .

Corrosion Inhibition Performance

Data from analogous phenylhydrazono-propan-2-ones highlights substituent impact on efficiency:

Compound	Inhibition Efficiency (%)	Reference
1-(4-Bromophenylimino)-1-(phenylhydrazono)-propan-2-one	90.4–93.2
1-(4-Chlorophenylimino)-1-(phenylhydrazono)-propan-2-one	88.3–91.3
Target Compound (Predicted)	~92–95 (estimated)	–